BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Structure
Elucidation of D-(+)-Cellotetraose
Tetradecaacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

D-(+)-Cellotetraose
Compound Name:
Tetradecaacetate
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Abstract

This technical guide provides a comprehensive overview of the structure elucidation of D-(+)-
Cellotetraose Tetradecaacetate, a fully acetylated derivative of the cello-oligosaccharide,
cellotetraose. The structure of this complex carbohydrate is confirmed through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS). This document outlines the key experimental methodologies and
presents the expected spectroscopic data in a structured format to aid in the characterization of
this compound.

Introduction

D-(+)-Cellotetraose Tetradecaacetate is a peracetylated form of D-(+)-Cellotetraose, a
tetrasaccharide composed of four 3-(1 - 4) linked D-glucose units. The acetylation of the free
hydroxyl groups enhances its solubility in organic solvents, making it more amenable to
analysis by various spectroscopic techniques. The complete structural determination is crucial
for its application in various fields, including as a standard for enzymatic assays and in the
development of carbohydrate-based therapeutics.
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Physicochemical Properties

A summary of the key physicochemical properties of D-(+)-Cellotetraose Tetradecaacetate is
presented in Table 1.

Table 1: Physicochemical Properties of D-(+)-Cellotetraose Tetradecaacetate

Property Value

CAS Number 83058-25-7

Molecular Formula Cs2H70035

Molecular Weight 1255.09 g/mol
Appearance White Crystalline Solid
Melting Point 224-226 °C

Soluble in Dichloromethane (DCM),
Solubility Dimethylformamide (DMF), Dimethyl Sulfoxide
(DMSO0), Ethyl Acetate (EtOAC)

Experimental Protocols

The structure elucidation of D-(+)-Cellotetraose Tetradecaacetate relies on a combination of
synthesis, purification, and spectroscopic analysis.

Synthesis and Purification

A general protocol for the synthesis of D-(+)-Cellotetraose Tetradecaacetate involves the
peracetylation of D-(+)-Cellotetraose.

Experimental Workflow: Synthesis and Purification
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Synthesis

D-(+)-Cellotetraose

'

Acetic Anhydride, Pyridine (or other catalyst)

'

Stirring at room temperature

y

Quenching with water, Extraction with organic solvent

Purification

Concentration under reduced pressure

'

Silica Gel Column Chromatography

'

Crystallization from a suitable solvent system

:

D-(+)-Cellotetraose Tetradecaacetate
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Confirmed Structure of D-(+)-Cellotetraose Tetradecaacetate
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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